Cas no 10118-54-4 (1H-Pyrrole-3-carboxylicacid,5-[[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl][4-(ethoxycarbonyl)-3,5-dimethyl-2H-pyrrol-2-ylidene]methyl]-2,4-dimethyl-,ethyl ester (9CI))

1H-Pyrrole-3-carboxylicacid,5-[[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl][4-(ethoxycarbonyl)-3,5-dimethyl-2H-pyrrol-2-ylidene]methyl]-2,4-dimethyl-,ethyl ester (9CI) structure
10118-54-4 structure
Product Name:1H-Pyrrole-3-carboxylicacid,5-[[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl][4-(ethoxycarbonyl)-3,5-dimethyl-2H-pyrrol-2-ylidene]methyl]-2,4-dimethyl-,ethyl ester (9CI)
CAS No:10118-54-4
MF:C28H35N3O6
MW:509.594007730484
CID:232827
PubChem ID:255682
Update Time:2025-04-19

1H-Pyrrole-3-carboxylicacid,5-[[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl][4-(ethoxycarbonyl)-3,5-dimethyl-2H-pyrrol-2-ylidene]methyl]-2,4-dimethyl-,ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxylicacid,5-[[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl][4-(ethoxycarbonyl)-3,5-dimethyl-2H-pyrrol-2-ylidene]methyl]-2,4-dimethyl-,ethyl ester (9CI)
    • 1H-Pyrrole-3-carboxylicacid,5-[[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl][4-(ethoxycarbonyl)-3,5-dimethyl-2H-pyrrol-2-y
    • ethyl 5-[bis(4-ethoxycarbonyl-3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-2,4-dimethylpyrrole-3-carboxylate
    • 2,4,2',4',2'',4''-hexamethyl-1H,1'H,5''H-5,5',5''-methanediylylidene-tris-pyrrole-3-carboxylic acid triethyl ester
    • 2,4,2',4'-Tetramethyl-5,5'-(4-aethoxycarbonyl-3,5-dimethyl-pyrrol-2-ylidenmethandiyl)-bis-pyrrol-3-carbonsaeure-diaethylester
    • AC1L5SYC
    • AC1Q63LH
    • AG-K-46380
    • AR-1I4577
    • CTK3J9597
    • diethyl 5,5'-{[4-(ethoxycarbonyl)-3,5-dimethyl-2h-pyrrol-2-ylidene]methanediyl}bis(2,4-dimethyl-1h-pyrrole-3-carboxylate)
    • NSC81375
    • Tris-<
    • NSC-81375
    • Diethyl 5,5'-{[4-(ethoxycarbonyl)-3,5-dimethyl-2H-pyrrol-2-ylidene]methylene}bis(2,4-dimethyl-1H-pyrrole-3-carboxylate)
    • DTXSID50292296
    • 10118-54-4
    • Inchi: 1S/C28H35N3O6/c1-10-35-26(32)19-13(4)23(29-16(19)7)22(24-14(5)20(17(8)30-24)27(33)36-11-2)25-15(6)21(18(9)31-25)28(34)37-12-3/h29-30H,10-12H2,1-9H3
    • InChI Key: XCJYCVPCODWPOZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C)NC(=C1C)/C(=C1\C(C)=C(C(=O)OCC)C(C)=N\1)/C1=C(C)C(C(=O)OCC)=C(C)N1)=O

Computed Properties

  • Exact Mass: 507.23709
  • Monoisotopic Mass: 509.253
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 11
  • Complexity: 969
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 123Ų

Experimental Properties

  • Density: 1.22
  • Boiling Point: 702.4°Cat760mmHg
  • Flash Point: 378.6°C
  • Refractive Index: 1.58
  • PSA: 122.84
  • LogP: 4.47890
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